Cas no 138299-28-2 (Benzenamine, 4-(methylthio)-N-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-)

Benzenamine, 4-(methylthio)-N-(3,7,11-trimethyl-2,6,10-dodecatrienyl)- structure
138299-28-2 structure
Product Name:Benzenamine, 4-(methylthio)-N-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-
CAS No:138299-28-2
MF:C22H33NS
MW:343.569124937058
CID:1252043
Update Time:2024-08-03

Benzenamine, 4-(methylthio)-N-(3,7,11-trimethyl-2,6,10-dodecatrienyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(methylthio)-N-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-
    • Benzenamine, 4-(methylthio)-N-(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)-
    • Inchi: 1S/C22H33NS/c1-18(2)8-6-9-19(3)10-7-11-20(4)16-17-23-21-12-14-22(24-5)15-13-21/h8,10,12-16,23H,6-7,9,11,17H2,1-5H3
    • InChI Key: LZGWGIUPJXCIAV-UHFFFAOYSA-N
    • SMILES: C1(NCC=C(C)CCC=C(C)CC/C=C(\C)/C)=CC=C(SC)C=C1

Computed Properties

  • Exact Mass: 343.23359

Experimental Properties

  • Density: 0.97±0.1 g/cm3(Predicted)
  • Boiling Point: 486.7±45.0 °C(Predicted)
  • PSA: 12.03
  • pka: 4.08±0.50(Predicted)

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